Cas no 2361826-76-6 (N-ethyl-N-{(4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamoylmethyl}prop-2-enamide)

• Product Name: N-ethyl-N-{(4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamoylmethyl}prop-2-enamide
• CAS No: 2361826-76-6
• MF: C₁₄H₁₉N₃O₃
• MW: 277.318963289261
• CID: 6001060
• PubChem ID: 145904599
• Update Time: 2025-05-22

N-ethyl-N-{(4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamoylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-{(4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamoylmethyl}prop-2-enamide
• EN300-26607493
• 2361826-76-6
• N-ethyl-N-{[(4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamoyl]methyl}prop-2-enamide

• Inchi： 1S/C14H19N3O3/c1-3-13(19)17(4-2)9-12(18)16-14-15-10-7-5-6-8-11(10)20-14/h3H,1,4-9H2,2H3,(H,15,16,18)
• InChI Key： UNJRTRMTCVLPFV-UHFFFAOYSA-N
• SMILES： O1C(NC(CN(C(C=C)=O)CC)=O)=NC2=C1CCCC2

Computed Properties

• Exact Mass: 277.14264148g/mol
• Monoisotopic Mass: 277.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.4Ų

Additional information on N-ethyl-N-{(4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamoylmethyl}prop-2-enamide

Research Brief on N-ethyl-N-{(4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamoylmethyl}prop-2-enamide (CAS: 2361826-76-6)

In recent years, the compound N-ethyl-N-{(4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamoylmethyl}prop-2-enamide (CAS: 2361826-76-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor interactions. The following brief provides an overview of the latest research developments related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-ethyl-N-{(4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamoylmethyl}prop-2-enamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic pathway, reducing the number of steps and improving overall efficiency. The compound's structure, featuring a tetrahydrobenzoxazole core and an acrylamide moiety, is critical for its bioactivity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's identity and purity, ensuring reproducibility in subsequent studies.

Mechanistic studies have revealed that N-ethyl-N-{(4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamoylmethyl}prop-2-enamide acts as a potent inhibitor of specific kinases involved in inflammatory and proliferative pathways. In vitro assays demonstrated its ability to selectively target and inhibit key enzymes, such as MAPK and PI3K, at nanomolar concentrations. These findings suggest its potential as a therapeutic agent for conditions like cancer and autoimmune diseases. Additionally, molecular docking simulations have provided insights into the compound's binding interactions, further elucidating its mode of action.

Preclinical evaluations of N-ethyl-N-{(4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamoylmethyl}prop-2-enamide have shown encouraging results. Animal models of inflammation and tumor growth exhibited significant reduction in disease progression upon treatment with the compound. Pharmacokinetic studies indicated favorable absorption and distribution profiles, with minimal off-target effects. These results underscore its potential for further development as a lead compound in drug discovery programs.

Despite these promising findings, challenges remain in the clinical translation of N-ethyl-N-{(4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamoylmethyl}prop-2-enamide. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through rigorous optimization and safety studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-ethyl-N-{(4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamoylmethyl}prop-2-enamide (CAS: 2361826-76-6) represents a promising candidate for therapeutic intervention in various diseases. Its unique chemical structure, combined with potent biological activity, positions it as a valuable tool for further research and development. Continued exploration of its mechanisms and optimization of its pharmacological properties will be crucial in realizing its full potential in the pharmaceutical industry.